Cas no 2229300-80-3 (5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene)

• Product Name: 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene
• CAS No: 2229300-80-3
• MF: C₁₂H₁₅ClO₃
• MW: 242.698703050613
• CID: 6371171
• PubChem ID: 165636598
• Update Time: 2025-10-30

5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene
• EN300-1984727
• 2229300-80-3

• Inchi： 1S/C12H15ClO3/c1-8(7-13)9-5-10(14-2)12(16-4)11(6-9)15-3/h5-6H,1,7H2,2-4H3
• InChI Key： HUYJNNBTTCFQMJ-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1C=C(C(=C(C=1)OC)OC)OC

Computed Properties

• Exact Mass: 242.0709720g/mol
• Monoisotopic Mass: 242.0709720g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 27.7Ų

Additional information on 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene

Introduction to 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene (CAS No. 2229300-80-3)

5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene, with the CAS number 2229300-80-3, is a novel compound that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a chlorinated propenyl group and three methoxy substituents on a benzene ring. These structural elements contribute to its potential applications in various areas, including drug discovery and materials science.

The synthesis of 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene has been extensively studied in recent years. One of the most common methods involves the reaction of 1,2,3-trimethoxybenzene with 3-chloropropenyl chloride in the presence of a suitable base. This reaction typically proceeds via a nucleophilic substitution mechanism, resulting in the formation of the desired product with high yield and purity. The detailed synthetic route and optimization parameters have been reported in several peer-reviewed journals, providing valuable insights for researchers and chemists working in this area.

In terms of its physical and chemical properties, 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene is a solid at room temperature with a melting point ranging from 75 to 78°C. It is insoluble in water but exhibits good solubility in organic solvents such as dichloromethane and ethanol. The compound's stability under various conditions has been evaluated, and it has been found to be stable under standard laboratory conditions. However, exposure to strong acids or bases can lead to decomposition or rearrangement reactions.

The biological activity of 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene has been the subject of numerous studies. Initial screening assays have shown that this compound possesses moderate inhibitory activity against certain enzymes and receptors. For example, it has been reported to exhibit weak but significant inhibition of cyclooxygenase (COX) enzymes, which are involved in the production of prostaglandins and play a crucial role in inflammation and pain pathways. Further research is ongoing to explore its potential as a lead compound for the development of anti-inflammatory drugs.

Beyond its biological activity, 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene has also shown promise in materials science applications. Its unique molecular structure makes it an attractive candidate for the synthesis of functional polymers and coatings. Recent studies have demonstrated that this compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical properties. Additionally, its methoxy groups can be functionalized to introduce additional functionalities, such as improved adhesion or UV resistance.

In the context of drug discovery, the structural features of 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene make it an interesting starting point for the design of novel therapeutic agents. The presence of multiple substituents on the benzene ring allows for a wide range of structural modifications through chemical synthesis. This flexibility enables researchers to fine-tune the compound's pharmacological properties by introducing different functional groups or altering their positions on the molecule. Several derivatives have already been synthesized and tested for their biological activity, with some showing promising results in preliminary assays.

The environmental impact of 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene is another important consideration. Studies have shown that this compound is biodegradable under aerobic conditions and does not accumulate in aquatic environments. However, it is important to handle and dispose of it according to standard safety guidelines to minimize any potential environmental risks.

In conclusion, 5-(3-chloroprop-1-en-2-yl)-1,2,3-trimethoxybenzene (CAS No. 2229300-80-3) is a versatile compound with a wide range of potential applications in organic chemistry, pharmaceutical research, and materials science. Its unique structural features and favorable physical properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new applications and uses for this compound will be discovered.